Cas no 2172157-61-6 (1-(4-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172157-61-6
• MF: C₁₂H₁₃BrN₄O
• MW: 309.161821126938
• CID: 6399339
• PubChem ID: 165587356
• Update Time: 2025-05-22

1-(4-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1610157
• 2172157-61-6
• 1-[(4-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C12H13BrN4O/c1-2-10-11(12(14)18)15-16-17(10)7-8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H2,14,18)
• InChI Key： BBASGLDXKGBSRM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(=C(C(N)=O)N=N1)CC

Computed Properties

• Exact Mass: 308.02727g/mol
• Monoisotopic Mass: 308.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(4-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(4-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172157-61-6)

The compound 1-(4-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172157-61-6) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,3-triazole core and a 4-bromophenyl moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with enhanced therapeutic properties.

In recent years, the 1,2,3-triazole scaffold has become a hotspot in medicinal chemistry due to its stability, hydrogen-bonding capacity, and compatibility with click chemistry reactions. The incorporation of a 4-bromophenyl group further enhances the molecule's utility, as brominated aromatic compounds are widely used in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for targeted drug delivery and cancer therapeutics, aligning with current trends in precision medicine.

Another area of interest is the compound's carboxamide functional group, which is frequently found in enzyme inhibitors and receptor modulators. This feature has led to investigations into its potential as a building block for kinase inhibitors, a class of drugs dominating oncology research. With the global pharmaceutical industry focusing on small-molecule drugs, 1-(4-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxamide stands out as a promising candidate for further development.

From a synthetic perspective, the compound's CAS No. 2172157-61-6 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories specializing in custom synthesis and contract research organizations (CROs) often seek such compounds to support high-throughput screening campaigns. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further boosts its appeal, as these methods are gaining traction for their efficiency and scalability.

Environmental and regulatory considerations also play a role in the compound's relevance. With increasing emphasis on green chemistry, researchers are exploring sustainable routes to synthesize 1,2,3-triazole derivatives. The bromine atom in 1-(4-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxamide offers opportunities for further functionalization while adhering to REACH and FDA guidelines, making it a compliant choice for industrial applications.

In summary, 1-(4-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172157-61-6) represents a multifaceted tool for modern chemical research. Its structural features align with cutting-edge trends in drug discovery, catalysis, and material science, ensuring its continued prominence in scientific literature and industrial pipelines.